Cas no 1189106-09-9 (Ethyl 4,7-dichloroquinazoline-2-carboxylate)

Ethyl 4,7-dichloroquinazoline-2-carboxylate is a versatile quinazoline derivative widely used in pharmaceutical and agrochemical research. Its key structural features—the dichloro substitution at the 4 and 7 positions and the ethyl carboxylate group at the 2-position—make it a valuable intermediate for synthesizing biologically active compounds. The compound exhibits high reactivity, enabling efficient further functionalization, particularly in the development of kinase inhibitors and other heterocyclic scaffolds. Its stability under standard laboratory conditions and well-documented synthetic routes enhance its utility in medicinal chemistry. Researchers favor this derivative for its balanced solubility in organic solvents, facilitating purification and downstream applications.

Ethyl 4,7-dichloroquinazoline-2-carboxylate structure

1189106-09-9 structure

Product Name:Ethyl 4,7-dichloroquinazoline-2-carboxylate

CAS No:1189106-09-9

MF:C₁₁H₈Cl₂N₂O₂

MW:271.099420547485

MDL:MFCD12675150

CID:1211123

PubChem ID:45599705

Update Time:2025-07-24

Ethyl 4,7-dichloroquinazoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4,7-dichloroquinazoline-2-carboxylate
- DTXSID10671245
- Ethyl 4,7-dichloro-2-quinazolinecarboxylate
- CS-0338867
- 1189106-09-9
- MFCD12675150
- DB-061439
- Ethyl4,7-dichloroquinazoline-2-carboxylate
- MDL： MFCD12675150
- Inchi： 1S/C11H8Cl2N2O2/c1-2-17-11(16)10-14-8-5-6(12)3-4-7(8)9(13)15-10/h3-5H,2H2,1H3
- InChI Key： SLYQQUNSFUMFFQ-UHFFFAOYSA-N
- SMILES： ClC1=C2C=CC(=CC2=NC(C(=O)OCC)=N1)Cl

Computed Properties

Exact Mass: 269.996
Monoisotopic Mass: 269.996
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 291
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.1A^2
XLogP3: 3.7

Experimental Properties

Density: 1.4±0.1 g/cm3
Melting Point: NA
Boiling Point: 421.8±48.0 °C at 760 mmHg
Vapor Pressure: 0.0±1.0 mmHg at 25°C

Ethyl 4,7-dichloroquinazoline-2-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Ethyl 4,7-dichloroquinazoline-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E915948-25mg	Ethyl 4,7-Dichloroquinazoline-2-carboxylate	1189106-09-9		25mg	$ 50.00	2022-06-05
TRC	E915948-50mg	Ethyl 4,7-Dichloroquinazoline-2-carboxylate	1189106-09-9		50mg	$ 65.00	2022-06-05
TRC	E915948-250mg	Ethyl 4,7-Dichloroquinazoline-2-carboxylate	1189106-09-9		250mg	$ 185.00	2022-06-05
Apollo Scientific	OR309399-1g	Ethyl 4,7-dichloroquinazoline-2-carboxylate	1189106-09-9		1g	£224.00	2025-02-20
abcr	AB293660-250 mg	Ethyl 4,7-dichloroquinazoline-2-carboxylate	1189106-09-9		250 mg	€118.50	2023-07-20
abcr	AB293660-1 g	Ethyl 4,7-dichloroquinazoline-2-carboxylate	1189106-09-9		1 g	€322.50	2023-07-20
abcr	AB293660-5 g	Ethyl 4,7-dichloroquinazoline-2-carboxylate	1189106-09-9		5 g	€1,206.50	2023-07-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ18283-500MG	ethyl 4,7-dichloroquinazoline-2-carboxylate	1189106-09-9	95%	500MG	￥ 2,560.00	2023-03-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ18283-1G	ethyl 4,7-dichloroquinazoline-2-carboxylate	1189106-09-9	95%	1g	￥ 3,201.00	2023-03-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ18283-5G	ethyl 4,7-dichloroquinazoline-2-carboxylate	1189106-09-9	95%	5g	￥ 9,603.00	2023-03-17